Cas no 2137581-93-0 (4-butyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-butyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol
• CAS No: 2137581-93-0
• MF: C₁₂H₂₁N₃S
• MW: 239.380241155624
• CID: 5770859
• PubChem ID: 165948772
• Update Time: 2025-10-23

4-butyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-782077
• 2137581-93-0
• 4-butyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C12H21N3S/c1-2-3-9-15-11(13-14-12(15)16)10-7-5-4-6-8-10/h10H,2-9H2,1H3,(H,14,16)
• InChI Key： KJAGJMUNWWUCRS-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCCCC2)N1CCCC

Computed Properties

• Exact Mass: 239.14561886g/mol
• Monoisotopic Mass: 239.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-butyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol

4-butyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol (CAS No: 2137581-93-0)

The compound 4-butyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol (CAS No: 2137581-93-0) is a specialized organic compound with a unique structure that combines a triazole ring system with thiol functionality. This compound has garnered attention in various fields due to its potential applications in materials science, pharmaceuticals, and catalysis. Recent studies have highlighted its role in enhancing the stability and reactivity of materials, making it a subject of interest for researchers worldwide.

The molecular structure of 4-butyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol features a triazole ring substituted with a butyl group at position 4 and a cyclohexyl group at position 5. The thiol (-SH) group at position 3 introduces nucleophilic properties, which are crucial for its reactivity in various chemical reactions. This combination of substituents not only enhances the compound's stability but also provides versatility in its applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-butyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol through multi-component reactions and click chemistry approaches. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. Researchers have also explored the use of this compound as a building block in constructing complex molecular architectures for drug delivery systems and advanced materials.

In the field of materials science, 4-butyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol has been utilized as a ligand in metallothioether complexes, which exhibit exceptional catalytic activity in organic transformations. For instance, studies have demonstrated its effectiveness in facilitating cross-coupling reactions under mild conditions, making it a valuable tool in green chemistry.

The thiol functionality of 4-butyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol also renders it suitable for applications in surface modification and bioconjugation. Recent research has focused on its use as a linker in biofunctionalized surfaces for biosensor development and drug targeting systems. Its ability to form stable disulfide bonds with other molecules has further expanded its utility in these areas.

Furthermore, 4-butyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol has shown promise in the development of novel antibiotics due to its unique structure and potential to inhibit bacterial enzymes. Preclinical studies have indicated its ability to disrupt biofilm formation by pathogenic bacteria, highlighting its potential as an antimicrobial agent.

In conclusion, 4-butyl